5-ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine
Description
This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic scaffold with significant pharmacological relevance due to its structural rigidity and planarity, which enhances binding to biological targets . The molecule features a pyrazolo[1,5-a]pyrimidine core linked to a piperazine ring at position 5, with additional ethyl and methyl substituents at positions 2, 4, and 6 of the pyrimidine moiety. This substitution pattern is critical for optimizing pharmacokinetic properties, such as solubility and metabolic stability .
Synthetic routes for analogous compounds often involve microwave-assisted palladium-catalyzed cross-coupling reactions. For example, 5-chloro-pyrazolo[1,5-a]pyrimidine is reacted with amines in the presence of tris(dibenzylideneacetone)dipalladium and cesium carbonate under microwave conditions (150°C, 200 W) to introduce the piperazine moiety .
Properties
IUPAC Name |
5-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N7/c1-4-15-13(2)20-14(3)21-18(15)24-11-9-23(10-12-24)16-6-8-25-17(22-16)5-7-19-25/h5-8H,4,9-12H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPYMKNXHYHGLHK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC4=CC=NN4C=C3)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N7 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It’s worth noting that pyrazolo[1,5-a]pyrimidines, a class of compounds to which our compound belongs, have been found to exhibit inhibitory activity against certain enzymes, such as cyclin-dependent kinase 2 (cdk2).
Mode of Action
Pyrazolo[1,5-a]pyrimidines have been reported to inhibit cdk2, an enzyme crucial for cell cycle progression. The inhibition of CDK2 can lead to cell cycle arrest, thereby inhibiting the proliferation of cancer cells.
Biochemical Analysis
Biochemical Properties
5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine has been found to interact with various enzymes and proteins. It is known to inhibit CDK2, a cyclin-dependent kinase, which plays a crucial role in cell cycle regulation. The nature of these interactions involves the formation of hydrogen bonds with key amino acids in the active site of the enzyme.
Cellular Effects
The compound exerts significant effects on various types of cells. It has been found to inhibit the growth of several cell lines, including MCF-7 and HCT-116, by interacting with key cellular processes. 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine involves binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to the active site of CDK2, inhibiting its activity and thus altering the cell cycle progression.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine change over time. Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently limited.
Dosage Effects in Animal Models
The effects of 5-Ethyl-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine vary with different dosages in animal models.
Metabolic Pathways
It is likely to interact with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels.
Comparison with Similar Compounds
Pyrazolo[1,5-a]pyrimidine derivatives exhibit diverse biological activities depending on substituent positioning and electronic properties. Below is a detailed comparison with structurally related compounds:
Table 1: Structural and Functional Comparison of Selected Pyrazolo[1,5-a]pyrimidine Derivatives
Key Findings from Comparative Studies
Substituent Effects on Bioactivity :
- The ethyl and methyl groups in the target compound reduce steric hindrance, enabling stronger interactions with PDE4’s hydrophobic pockets compared to bulkier substituents (e.g., isopropyl in ) .
- Piperazine-linked derivatives generally exhibit superior solubility and blood-brain barrier penetration compared to morpholine or pyrrolidine analogs .
Planarity and Binding Efficiency: The pyrazolo[1,5-a]pyrimidine core’s planarity is maximized in the target compound due to intramolecular H-bonding between the amide NH and pyrimidine N4, a feature absent in non-planar analogs like triazolo[1,5-a]pyrimidines .
Synthetic Complexity :
- Microwave-assisted synthesis (e.g., ) reduces reaction times from 12–24 hours to 6 hours compared to traditional thermal methods (e.g., refluxing pyridine for 6 hours in ).
Patent Landscape :
- WO2015035117A1 highlights pyrazolo[1,5-a]pyrimidines with piperazine linkages for inflammatory diseases, while WO2021216454A1 prioritizes morpholine derivatives for antiviral applications.
Contradictions to Address :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
